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Compound of Interest

Compound Name: 9-Bromo-10-iodoanthracene

Cat. No.: B15290078 Get Quote

CAS Number: 359435-47-5

For Researchers, Scientists, and Drug Development
Professionals
This technical guide provides a comprehensive overview of 9-Bromo-10-iodoanthracene, a

halogenated aromatic hydrocarbon of significant interest in organic synthesis and materials

science. Due to the limited availability of specific experimental data for this exact compound,

this guide draws upon established principles and data from closely related anthracene

derivatives to project its properties and potential applications.

Physicochemical Properties
Quantitative data for 9-Bromo-10-iodoanthracene is not readily available in public databases.

However, we can extrapolate expected properties based on the known characteristics of similar

halogenated anthracenes. The introduction of both bromine and iodine atoms onto the

anthracene core is expected to significantly influence its electronic properties, solubility, and

reactivity.
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Property Expected Value/Characteristic

Molecular Formula C₁₄H₈BrI

Molecular Weight 383.02 g/mol

Appearance
Likely a yellow to greenish-yellow crystalline

solid, typical for many anthracene derivatives.

Solubility

Expected to have low solubility in water and

higher solubility in organic solvents such as

chlorinated hydrocarbons (e.g.,

dichloromethane, chloroform), aromatic

hydrocarbons (e.g., toluene, benzene), and

ethers.

Melting Point
Expected to be a high-melting solid,

characteristic of rigid aromatic structures.

Photophysical Properties

The extended π-system of the anthracene core

suggests that this compound will be fluorescent.

The heavy halogen atoms (bromine and iodine)

may induce phosphorescence through

enhanced intersystem crossing.[1]

Synthesis and Reactivity
While a specific, detailed protocol for the synthesis of 9-Bromo-10-iodoanthracene is not

widely published, a plausible synthetic pathway can be conceptualized based on established

halogenation reactions of anthracene.

Conceptual Synthetic Workflow
The synthesis would likely proceed through a sequential halogenation of anthracene. Given the

directing effects of the first halogen substituent, the synthesis could start with the bromination

of anthracene to form 9-bromoanthracene, followed by iodination.
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Caption: Conceptual workflow for the synthesis of 9-Bromo-10-iodoanthracene.

Reactivity and Potential for Cross-Coupling Reactions
The presence of two different halogen atoms at the 9 and 10 positions opens up possibilities for

selective sequential cross-coupling reactions. The carbon-iodine bond is generally more

reactive than the carbon-bromine bond in palladium-catalyzed cross-coupling reactions. This

differential reactivity can be exploited to introduce different substituents at the 10- and 9-

positions, respectively.

This selective reactivity is crucial for the construction of complex, asymmetric anthracene

derivatives, which are valuable in the development of materials for organic electronics, such as

organic light-emitting diodes (OLEDs).
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Step 1: C-I Bond Activation

Step 2: C-Br Bond Activation

9-Bromo-10-iodoanthracene

Pd-catalyzed Cross-Coupling
(e.g., Suzuki, Sonogashira)

with R¹-Nucleophile

Higher reactivity of C-I bond

9-Bromo-10-(R¹)-anthracene

Pd-catalyzed Cross-Coupling
with R²-Nucleophile

Harsher conditions may be needed

9-(R²)-10-(R¹)-anthracene

Click to download full resolution via product page

Caption: Proposed sequential cross-coupling pathway for 9-Bromo-10-iodoanthracene.

Experimental Protocols (Hypothetical)
Detailed experimental protocols for 9-Bromo-10-iodoanthracene are scarce. The following are

hypothetical protocols based on general procedures for similar compounds.

Synthesis of 9-Bromoanthracene (Intermediate)
Materials: Anthracene, N-Bromosuccinimide (NBS), Carbon tetrachloride (CCl₄).
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Procedure:

Dissolve anthracene in CCl₄ in a round-bottom flask protected from light.

Add NBS in portions to the solution at room temperature with stirring.

Continue stirring for several hours until the reaction is complete (monitored by TLC).

Filter the reaction mixture to remove succinimide.

Wash the filtrate with water and brine.

Dry the organic layer over anhydrous sodium sulfate.

Remove the solvent under reduced pressure.

Recrystallize the crude product from a suitable solvent (e.g., ethanol) to yield pure 9-

bromoanthracene.

Iodination of 9-Bromoanthracene (Conceptual)
Materials: 9-Bromoanthracene, N-Iodosuccinimide (NIS), suitable solvent (e.g., DMF or a

chlorinated solvent).

Procedure:

Dissolve 9-bromoanthracene in the chosen solvent in a round-bottom flask.

Add NIS to the solution and stir at room temperature or with gentle heating.

Monitor the reaction progress by TLC.

Upon completion, quench the reaction with a reducing agent solution (e.g., sodium

thiosulfate) to remove any excess iodine.

Extract the product with an organic solvent.

Wash the organic layer with water and brine.
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Dry the organic layer over anhydrous sodium sulfate.

Purify the crude product by column chromatography or recrystallization to obtain 9-
Bromo-10-iodoanthracene.

Applications in Research and Development
9-Bromo-10-iodoanthracene serves as a valuable building block in organic synthesis,

particularly for the creation of advanced materials with tailored photophysical and electronic

properties.

Organic Electronics: As a precursor for asymmetric 9,10-disubstituted anthracenes, it is

highly relevant for the synthesis of materials for OLEDs, organic field-effect transistors

(OFETs), and organic photovoltaics (OPVs). The ability to introduce different functional

groups at the 9 and 10 positions allows for fine-tuning of the material's HOMO/LUMO energy

levels, charge transport characteristics, and emission color.

Fluorescent Probes: The anthracene core is a well-known fluorophore. Functionalization via

the bromo and iodo groups could lead to the development of novel fluorescent probes for

sensing and imaging applications in biological and chemical systems.

Drug Development: While direct applications in drug development are not established,

polycyclic aromatic hydrocarbons are scaffolds that are explored in medicinal chemistry. The

reactivity of the C-Br and C-I bonds allows for the attachment of various pharmacophores,

potentially leading to new therapeutic agents.

Safety and Handling
Detailed toxicity data for 9-Bromo-10-iodoanthracene is not available. However, as with all

halogenated aromatic compounds, it should be handled with care in a well-ventilated fume

hood. Appropriate personal protective equipment (PPE), including gloves, safety glasses, and a

lab coat, should be worn. Avoid inhalation of dust and contact with skin and eyes. For disposal,

follow local regulations for chemical waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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